Cas no 1735-13-3 (4-methyl-1-benzothiophene-2-carboxylic acid)

• Product Name: 4-methyl-1-benzothiophene-2-carboxylic acid
• CAS No: 1735-13-3
• MF: C₁₀H₈O₂S
• MW: 192.234321594238
• MDL: MFCD07377057
• CID: 1038436
• PubChem ID: 605988
• Update Time: 2025-04-20

4-methyl-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methylbenzo[b]thiophene-2-carboxylic acid
• 4-Methyl-1-benzothiophene-2-carboxylic acid
• 4-Methylbenzo(b)thiophene-2-carboxylic acid
• 4-methyl-benzo[b]thiophene-2-carboxylic acid
• 4-Methyl-benzo< b> thiophen-2-carbonsaeure
• AC1LCSLP
• AK100708
• ANW-69998
• CTK8C3360
• KB-242810
• OCANRQFAJMJHTR-UHFFFAOYSA-N
• 4-METHYLBENZO(B)THIOPHENE-2-CARBOXYLICACID
• Benzo[b]thiophene-2-carboxylic acid, 4-methyl-
• 8952AA
• CM10546
• AS06381
• 4-Methyl-1-benzothiophene-2-carboxylic acid #
• SCHEMBL15697558
• BAA73513
• 1735-13-3
• A881762
• CS-0093886
• DS-3600
• C73325
• DTXSID10345636
• AKOS016001928
• 4-Methylbenzo[b]thiophene-2-carboxylicacid
• DB-342400
• 4-methyl-1-benzothiophene-2-carboxylic acid

• MDL： MFCD07377057
• Inchi： 1S/C10H8O2S/c1-6-3-2-4-8-7(6)5-9(13-8)10(11)12/h2-5H,1H3,(H,11,12)
• InChI Key： OCANRQFAJMJHTR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1C=CC=C2C

Computed Properties

• Exact Mass: 192.02454
• Monoisotopic Mass: 192.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5
• XLogP3: 3.2

Experimental Properties

• Density: 1.355±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 197-198 ºC
• Boiling Point: 386.1°C at 760 mmHg
• Flash Point: 187.3°C
• Refractive Index: 1.69
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• PSA: 37.3

4-methyl-1-benzothiophene-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C